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Compound of Interest

Compound Name: 3-(Trifluoromethoxy)benzaldehyde

Cat. No.: B1330798

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and properties of 3-
(Trifluoromethoxy)benzaldehyde (CAS No. 52771-21-8), a key intermediate in the synthesis
of pharmaceuticals and agrochemicals. Adherence to the following guidelines is critical to
ensure the safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties

3-(Trifluoromethoxy)benzaldehyde is a colorless to light orange liquid.[1] Its key physical and
chemical properties are summarized below.
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Property Value Source
CAS Number 52771-21-8 [2][3]
Molecular Formula CsHsF30:2 [11[2][3]
Molecular Weight 190.12 g/mol [1112][3]
Appearance Colorl.ess' to almost colorless 1]
clear liquid

Boiling Point 83-86 °C at 24 mmHg [2]
Density 1.33 g/mL at 25 °C [2]

Refractive Index

n20/D 1.454

[2]

Flash Point

73 °C (163.4 °F) - closed cup

[2]

Form

Liquid

[2]

Hazard Identification and Safety Data

3-(Trifluoromethoxy)benzaldehyde is classified as a hazardous substance. The primary
hazards are skin irritation, serious eye irritation, and potential respiratory irritation.[2][3] It is
also a combustible liquid.[2]

Hazard .
. Code Description Source
Classification
Skin o
) o H315 Causes skin irritation [2][3]
Corrosion/Irritation
Serious Eye Causes serious eye
. H319 . [2]3]
Damage/Eye Irritation irritation
Specific Target Organ _
o _ May cause respiratory
Toxicity (Single H335 T [2][3]
Irritation
Exposure)
Signal Word Warning [2]
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Toxicological Data: As of the latest review, specific quantitative acute toxicity data, such as
LD50 (lethal dose, 50%) or LC50 (lethal concentration, 50%), for 3-
(Trifluoromethoxy)benzaldehyde is not available in the public domain. The toxicological
properties have not been fully investigated. Therefore, it should be handled with the care due to
a potentially toxic substance.

Experimental Protocols: Safe Handling and Use

The following is a generalized protocol for the safe handling of 3-
(Trifluoromethoxy)benzaldehyde in a research laboratory. This should be adapted to specific
experimental conditions and institutional safety guidelines.

3.1. Engineering Controls
o Work with this chemical should be conducted in a well-ventilated area.[4][5]

» A certified chemical fume hood is required for all operations that may generate vapors or
aerosols.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.

3.2. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory.[2]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect
gloves for any signs of degradation or perforation before use.

o Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. Ensure
that skin is not exposed.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a
respirator with an appropriate filter for organic vapors should be used.[2]

3.3. Handling Procedures

e Avoid all personal contact, including inhalation of vapors.[5]
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Do not eat, drink, or smoke in the laboratory.[5]

Keep the container tightly closed when not in use.[4][5]

Avoid contact with incompatible materials such as strong oxidizing agents, reducing agents,
acids, and bases.

Ground and bond containers when transferring material to prevent static discharge.
3.4. Storage

» Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4][5]
A recommended storage temperature is between 2-8 °C.[1]

o Store in the original, tightly sealed container.[5]
» Store away from incompatible materials.[5]
3.5. Spill and Emergency Procedures
e Minor Spills:
o Absorb the spill with an inert material (e.g., sand, vermiculite).

o Place the absorbent material into a sealed, labeled container for hazardous waste
disposal.

o Clean the spill area with an appropriate solvent, followed by soap and water.
e Major Spills:

o Evacuate the area immediately.

o Alert the appropriate emergency response team.

o Ensure the area is well-ventilated before re-entry.

o First Aid:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation persists, seek medical attention.[4]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[4]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

3.6. Disposal

o Dispose of waste material in accordance with all applicable federal, state, and local
regulations. This material should be treated as hazardous waste.

Visualized Workflows and Relationships

To further clarify the safe handling procedures, the following diagrams illustrate the standard
workflow and the logical relationships in the risk assessment process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safe Handling of 3-
(Trifluoromethoxy)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330798#3-trifluoromethoxy-benzaldehyde-safety-
data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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